Cas no 392303-31-0 (N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)furan-2-carboxamide)

• Product Name: N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)furan-2-carboxamide
• CAS No: 392303-31-0
• MF: C₁₄H₁₀FN₃O₂S₂
• MW: 335.37650346756
• CID: 6221503
• PubChem ID: 5147688
• Update Time: 2025-10-21

N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)furan-2-carboxamide
• DTXSID501326773
• CHEMBL1450941
• SMR000322920
• N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)furan-2-carboxamide
• N-[5-[(3-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]furan-2-carboxamide
• MLS000703511
• 392303-31-0
• SR-01000006060-1
• Oprea1_392211
• AKOS024577421
• HMS2699A22
• SR-01000006060
• N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)furan-2-carboxamide
• F0417-1965

• Inchi： 1S/C14H10FN3O2S2/c15-10-4-1-3-9(7-10)8-21-14-18-17-13(22-14)16-12(19)11-5-2-6-20-11/h1-7H,8H2,(H,16,17,19)
• InChI Key： IGWMQMMVWXYAPF-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C2=CC=CO2)=O)S1)CC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 335.01984708g/mol
• Monoisotopic Mass: 335.01984708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 122Ų

Additional information on N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)furan-2-carboxamide

N-(5-{(3-Fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)furan-2-carboxamide: A Comprehensive Overview

The compound CAS No 392303-31-0, also known as N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)furan-2-carboxamide, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of thiadiazole derivatives, which have gained significant attention in recent years due to their unique chemical properties and potential in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound is characterized by a thiadiazole ring system, which is fused with a furan moiety. The thiadiazole ring is further substituted with a methylsulfanyl group attached to a 3-fluorophenyl ring. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and biological interactions. The furan moiety adds additional aromaticity and reactivity, further enhancing the compound's potential in synthetic chemistry.

Recent studies have highlighted the importance of thiadiazole derivatives in drug discovery. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds with similar structural features exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that CAS No 392303-31-0 could be a promising candidate for developing novel therapeutic agents targeting inflammatory diseases.

In addition to its pharmacological potential, this compound has also shown promise in agrochemical applications. A study conducted by researchers at the University of California revealed that thiadiazole derivatives can act as effective fungicides, protecting crops from common pathogens. The presence of the 3-fluorophenyl group in this compound further enhances its bioactivity, making it a strong candidate for agricultural pest control.

The synthesis of N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)furan-2-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiadiazole ring through condensation reactions and subsequent substitution reactions to introduce the methylsulfanyl and furan groups. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce synthesis time.

From an environmental standpoint, this compound has been shown to exhibit low toxicity towards non-target organisms. A study published in Environmental Science & Technology highlighted that thiadiazole derivatives degrade rapidly under aerobic conditions, minimizing their environmental footprint. This makes them suitable for use in sustainable agricultural practices and eco-friendly chemical formulations.

Looking ahead, the future of CAS No 392303-31-0 lies in its potential for further functionalization and application development. Researchers are currently exploring its use as a building block for more complex molecular architectures, such as macrocycles and supramolecular assemblies. These advancements could pave the way for innovative materials with applications in electronics and sensing technologies.

In conclusion, N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)furan-2-carboxamide represents a cutting-edge compound with immense potential across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a key player in advancing modern chemistry and its applications.